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Compound of Interest

Compound Name: ML-097

Cat. No.: B1663760

Essential Safety and Handling Guide for ML-097

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety and logistical information for the
handling and disposal of ML-097. Adherence to these procedures is critical for ensuring
personnel safety and maintaining a secure laboratory environment.

Chemical Identification and Hazards
e Chemical Name: 2-[(2-bromophenyl)methoxy]-benzoic acid

e CAS Number: 743456-83-9

e Synonyms: ML-097, CID-2160985

e Physical Form: Crystalline solid.

 Solubility: Soluble in DMSO (5 mg/ml).

e GHS Hazard Statements:

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

All personnel handling ML-097 must use the following personal protective equipment.

PPE Category Item Specification

Must be worn at all times when
_ ] handling ML-097 to protect
Eye Protection Safety Goggles or Face Shield ) )
against splashes and airborne

particles.

Nitrile or neoprene gloves are

recommended. Gloves should
Hand Protection Chemical-Resistant Gloves be inspected for integrity

before each use and changed

immediately if contaminated.

A flame-retardant lab coat
) must be worn and fully
Body Protection Laboratory Coat )
buttoned to protect from skin

contact.

All handling of ML-097 that

may generate dust or aerosols
Respiratory Protection Fume Hood must be conducted in a

certified chemical fume hood to

prevent inhalation.

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls

o Work with ML-097 must be performed in a well-ventilated laboratory, preferably within a
certified chemical fume hood.
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e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures

e Preparation:
o Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.
o Verify that all required PPE is available and in good condition.
o Have spill containment materials (e.g., absorbent pads, sand) readily available.
e Weighing and Transfer:

o Perform all weighing and transferring of solid ML-097 within the chemical fume hood to
contain any dust.

o Use a spatula or other appropriate tools to minimize the generation of dust and prevent
direct contact.

 Dissolving:
o When preparing solutions, add the solid ML-097 to the solvent slowly to avoid splashing.
o Post-Handling:

o Thoroughly wash hands with soap and water after handling is complete, even if gloves
were worn.

o Decontaminate all surfaces and equipment that have come into contact with ML-097.

o Properly remove and dispose of all contaminated PPE.

Disposal Plan

Proper disposal of ML-097 and its containers is crucial to prevent environmental contamination
and ensure regulatory compliance.
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Waste Collection:

o Collect all waste containing ML-097, including contaminated consumables (e.g., gloves,
pipette tips, wipes), in a designated, clearly labeled, and sealed hazardous waste
container.

Container Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name
"Waste 2-[(2-bromophenyl)methoxy]-benzoic acid,” and the associated hazard pictograms
(e.g., irritant).

Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

Disposal Procedure:

o Dispose of the hazardous waste through your institution's designated Environmental
Health and Safety (EHS) program. Do not dispose of ML-097 down the drain or in regular
trash.

Experimental Protocols and Visualizations
Signaling Pathway of ML-097

ML-097 is a pan-activator of Ras-related GTPases, including Racl, Cdc42, Ras, and Rab7.
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Signaling pathway activated by ML-097.

Experimental Workflow for Handling ML-097
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The following diagram outlines the standard workflow for safely handling ML-097 in a

laboratory setting.
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Workflow for the safe handling and disposal of ML-097.

 To cite this document: BenchChem. [Personal protective equipment for handling ML-097].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663760#personal-protective-equipment-for-
handling-ml-097]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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